518-28-5

Podophyllotoxin

In Stock

• CAS RN:
• 518-28-5

• Formula:
• C22H22O8

• InChI:
• InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19-,20-/m0/s1

• InChIKey:
• YJGVMLPVUAXIQN-XVVDYKMHSA-N

• Potent, competitive microtubule assembly inhibitor (IC50 = 5 μM). Prevents the formation of mitotic spindles. Antitumor and keratolytic agent. Active in vivo and in vitro. Cell-permeable derivative, etoposide, also available.
  Podophyllotoxin is a lignan that has been found in Podophyllum and has diverse biological activities. It inhibits polymerization of isolated chicken brain tubulin (IC50 = 0.6 µM) and induces mitotic arrest at the G2/M phase in CCRF CEM lymphoblastic leukemia cells when used at concentrations ranging from 0.01 to 5 µg/ml. Podophyllotoxin (5 µM) is protective against herpes simplex virus 1 (HSV-1) infection in Vero cells. It inhibits the proliferation of several diffuse large B cell lymphoma (DLBCL) cell lines (IC50s = 0.0098-0.017 µM). Podophyllotoxin is a starting material in the semisynthesis of the anticancer compounds etoposide and teniposide....

4,5-dichloro-6-(trifluoromethyl)-1H-indole

Usually In Stock

• CAS RN:
• 885518-28-5

• Formula:
• C9H4Cl2F3N

• InChI:
• InChI=1S/C9H4Cl2F3N/c10-7-4-1-2-15-6(4)3-5(8(7)11)9(12,13)14/h1-3,15H

• InChIKey:
• IMZPNWFJCWELFZ-UHFFFAOYSA-N

• 4,5-dichloro-6-(trifluoromethyl)-1H-indole is a useful research compound. Its molecular formula is C9H4Cl2F3N and its molecular weight is 254.03 g/mol. The purity is usually 95%.

2-Tert-butylpyridin-3-amine

In Stock

• CAS RN:
• 1417518-28-5

• Formula:
• C9H14N2

• InChI:
• InChI=1S/C9H14N2/c1-9(2,3)8-7(10)5-4-6-11-8/h4-6H,10H2,1-3H3

• InChIKey:
• MIODWVIHBXEHHI-UHFFFAOYSA-N

• 2-Tert-butylpyridin-3-amine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.225. The purity is usually 95%.